2-ethoxy-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C20H20N2O3/c1-2-25-17-8-4-3-7-16(17)20(24)21-15-10-13-6-5-9-22-18(23)12-14(11-15)19(13)22/h3-4,7-8,10-11H,2,5-6,9,12H2,1H3,(H,21,24)
• InChI Key: MJZJFFGCTNSXPO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-ethoxy-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide is a chemical compound that has been attracting attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antibacterial Activity

A new series of pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides, which potentially include compounds structurally related to 2-ethoxy-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide, were synthesized using a molecular hybridization approach. These compounds were evaluated for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. The synthesis method highlighted the advantages of simple reaction, excellent yield, and an eco-friendly approach by minimizing chemical waste (Largani et al., 2017).

Chemosensors for Metal Ions

The compound and its analogs have been investigated for their potential as chemosensors, particularly for detecting metal ions such as Zn(2+). A study described a fluorescent sensor based on a quinoline group, showing excellent selectivity and sensitivity for Zn(2+) over other cations in acetonitrile aqueous solution. This research highlights the compound's utility in distinguishing Zn(2+) from Cd(2+) through spectral changes, which could be significant for environmental monitoring and biochemical studies (Li et al., 2014).

Polymorphic Modifications and Diuretic Properties

Research into polymorphic modifications of a structurally related 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, which possesses strong diuretic properties, demonstrated its potential as a new hypertension remedy. This study provides insight into the compound's structural properties and its implications for pharmacological applications (Shishkina et al., 2018).

Antimicrobial and Antitubercular Activities

Novel carboxamide derivatives of 2-quinolones, which may include compounds similar to the one of interest, have been synthesized and evaluated for antimicrobial and antitubercular activities. The study found that most compounds exhibited promising antibacterial, antifungal, and antitubercular activities, suggesting their potential in developing new antimicrobial agents (Kumar et al., 2014).